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Compound of Interest

Compound Name: Benzpyrimoxan

Cat. No.: B6230765

An In-Depth Technical Guide to Benzpyrimoxan For Researchers, Scientists, and Drug
Development Professionals

Introduction

Benzpyrimoxan, with the development code NNI-1501, is a novel insecticide characterized by
a unique pyrimidine derivative structure.[1][2] It is specifically identified as 5-(1,3-dioxan-2-yl)-4-
{[4-(trifluoromethyl)phenyllmethoxy}pyrimidine.[1][3] This compound is recognized for its
significant efficacy against the nymphal stages of rice planthoppers, including strains that have
developed resistance to existing insecticides.[1][2] Notably, Benzpyrimoxan exhibits low
adverse effects on pollinators and other beneficial arthropods, positioning it as a valuable
component for integrated pest management (IPM) strategies.[1][4] Its mode of action is as an
insect growth regulator that inhibits the molting process.[5][6]

Chemical Structure and Properties

Benzpyrimoxan is a member of the pyrimidine class of organic compounds, substituted at
positions 4 and 5 with [4-(trifluoromethyl)phenyl]methoxy and 1,3-dioxan-2-yl groups,
respectively.[5] It is also classified as a member of (trifluoromethyl)benzenes, an aromatic
ether, and a member of dioxanes.[5][6]

Chemical Structure:

Physicochemical and Toxicological Data
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The following table summarizes key quantitative data for Benzpyrimoxan and one of its
synthetic intermediates.

Reference
Parameter Value Source(s)
Compound
5-(1,3-dioxan-2-yl)-4-
{[4- .
IUPAC Name ) Benzpyrimoxan [3]1[5]
(trifluoromethyl)phenyl
Jmethoxy}pyrimidine
CAS Number 1449021-97-9 Benzpyrimoxan [7]
Molecular Formula Ci16H15F3N203 Benzpyrimoxan [718]
Molecular Weight 340.30 g/mol Benzpyrimoxan [51[7]

6-chloro-5-(1,3-
dioxan-2-yl)-4-{[4-

Melting Point 114-115°C (trifluoromethyl)phenyl  [1]
Jmethoxy}pyrimidine

(Intermediate 6)

Dermal LDso (Rat) > 2000 mg/kg Benzpyrimoxan 9]

Experimental Protocols
Synthesis of Benzpyrimoxan

The synthetic pathway for Benzpyrimoxan involves a multi-step process starting from 4,6-
dihydroxypyrimidine.[1][10]

1. Synthesis of 4,6-dichloro-5-(1,3-dioxan-2-yl)pyrimidine (Intermediate 5):

e N,N-dimethyl formamide (15.0 g, 130 mmol) is slowly added to phosphorus oxychloride (103
g, 670 mmol) at 0°C.

e The mixture is stirred at room temperature for 10 minutes.
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4,6-dihydroxypyrimidine (4) (10.0 g, 89 mmol) is added to the mixture, which is then stirred at
80°C for 5 hours.

The reaction mixture is cooled to room temperature and poured into ice water.

1,3-propanediol (13.6 g, 178 mmol) and p-toluenesulfonic acid monohydrate (0.85 g, 4.5
mmol) are added, and the mixture is stirred at room temperature for 3 hours.

The resulting precipitate is collected by filtration, washed with water, and dried to yield the
crude product.[1]

. Synthesis of 6-chloro-5-(1,3-dioxan-2-yl)-4-{[4-(trifluoromethyl)phenyllmethoxy}pyrimidine

(Intermediate 6):

3.

To a solution of Intermediate 5 (1.0 g, 4.0 mmol) and 4-(trifluoromethyl)benzyl alcohol (0.78
g, 4.4 mmol) in N,N-dimethyl formamide (10 mL), potassium carbonate (0.61 g, 4.4 mmol) is
added.

The mixture is stirred at room temperature for 2 hours.
The reaction mixture is poured into ice water and extracted with ethyl acetate.
The organic extract is washed with brine and dried over anhydrous magnesium sulfate.

The solvent is evaporated in vacuo, and the residue is purified by silica gel chromatography
to yield Intermediate 6 as a colorless crystal.[1]

Synthesis of 5-(1,3-dioxan-2-yl)-4-{[4-(trifluoromethyl)phenylmethoxy}pyrimidine

(Benzpyrimoxan):

Intermediate 6 (0.50 g, 1.3 mmol) is dissolved in a mixed solvent of ethyl acetate (5 mL) and
methanol (5 mL).

10% Palladium on carbon (0.05 g) and sodium acetate (0.21 g, 2.5 mmol) are added to the
solution.

The mixture is stirred under a hydrogen atmosphere at room temperature for 4 hours.
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e The catalyst is removed by filtration, and the filtrate is concentrated in vacuo.

e The residue is purified by silica gel chromatography to yield Benzpyrimoxan as a colorless
crystal.[1]

Biological Activity Evaluation Protocol

e The biological activity against insect pests, such as rice planthoppers, is typically evaluated
using a feed-dipping method.

« In field trials, the number of all stages of Brown Planthopper (BPH) and White-backed
Planthopper (WBPH) are counted from 40-60 randomly selected hills before application and
at weekly intervals after application.

e The control efficacy is calculated using the following formula: % Control = 100 - ((T1/T0) x (
U0/ Ul)) x 100 Where:

TO = Number of hoppers in the treated plot before application

[¢]

T1 = Number of hoppers in the treated plot after application

[e]

o

UO = Number of hoppers in the untreated control (UTC) plot before application

[¢]

U1l = Number of hoppers in the UTC plot after application[2]

Mechanism of Action & Signaling

Benzpyrimoxan functions as an insect growth regulator by disrupting the hormonal balance
required for molting. Specifically, it interferes with the normal metabolic reduction of
ecdysteroids (molting hormones) that must occur before molting can be successfully
completed. The sustained high levels of ecdysteroids in the presence of Benzpyrimoxan lead
to abnormal molting and are ultimately lethal to the insect nymph.[11] This mode of action is
distinct from other insect growth regulators like buprofezin.[10]
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Process with Benzpyrimoxan

. Inhibits or Disrupts
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Click to download full resolution via product page

Caption: Proposed mechanism of Benzpyrimoxan on insect molting.

Conclusion

Benzpyrimoxan is a significant advancement in insecticide development, offering a novel
chemical structure and a distinct mode of action against critical rice pests.[1][12] Its high
efficacy, coupled with a favorable safety profile for non-target organisms, underscores its
potential as a key tool in modern agricultural pest management strategies.[1][13] The detailed
synthetic pathway and understanding of its mechanism of action provide a solid foundation for
further research and application in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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